Cas no 272459-83-3 (3-Phenylbenzo[b]thiophen-2-ylamine)

• Product Name: 3-Phenylbenzo[b]thiophen-2-ylamine
• CAS No: 272459-83-3
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 2930643
• Update Time: 2023-08-10

3-Phenylbenzo[b]thiophen-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-phenylbenzo[b]thiophen-2-ylamine
• 3-Phenylbenzo[b]thiophene-2-amine
• 3-Phenyl-benzo[b]thiophen-2-ylamine
• 3-Phenylbenzo[b]thiophen-2-ylamine

• Inchi： 1S/C14H11NS/c15-14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-14/h1-9H,15H2
• InChI Key： XAHXVXXPFMMCBU-UHFFFAOYSA-N
• SMILES： S1C(=C(C2C=CC=CC=2)C2C=CC=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 4.2
• Topological Polar Surface Area: 54.3